Cas no 656-84-8 (Benzene, 1-nitro-3-(pentafluoroethyl)-)

Benzene, 1-nitro-3-(pentafluoroethyl)- structure
656-84-8 structure
Product Name:Benzene, 1-nitro-3-(pentafluoroethyl)-
CAS No:656-84-8
MF:C8H4F5NO2
MW:241.114879608154
CID:397421
PubChem ID:23233412
Update Time:2025-04-19

Benzene, 1-nitro-3-(pentafluoroethyl)- Chemical and Physical Properties

Names and Identifiers

    • Benzene, 1-nitro-3-(pentafluoroethyl)-
    • 1-nitro-3-(1,1,2,2,2-pentafluoroethyl)benzene
    • 1-nitro-3-(perfluoroethyl)benzene
    • 656-84-8
    • 1-Nitro-3-(pentafluoroethyl)benzene
    • SCHEMBL11691192
    • DTXSID10631329
    • m-Nitro-pentafluoroethylbenzene
    • Inchi: 1S/C8H4F5NO2/c9-7(10,8(11,12)13)5-2-1-3-6(4-5)14(15)16/h1-4H
    • InChI Key: PTNKXRHFXJJVLK-UHFFFAOYSA-N
    • SMILES: FC(C(F)(F)F)(C1C=CC=C(C=1)[N+](=O)[O-])F

Computed Properties

  • Exact Mass: 241.01622
  • Monoisotopic Mass: 241.01621918g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 1
  • Complexity: 273
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.3
  • Topological Polar Surface Area: 45.8Ų

Experimental Properties

  • PSA: 43.14

Benzene, 1-nitro-3-(pentafluoroethyl)- Pricemore >>

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